5-(4-chlorophenyl)-N-(2-propyl-2H-tetrazol-5-yl)-2-furamide

• IUPAC Name: 5-(4-chlorophenyl)-N-(2-propyltetrazol-5-yl)furan-2-carboxamide
• InChI: InChI=1S/C15H14ClN5O2/c1-2-9-21-19-15(18-20-21)17-14(22)13-8-7-12(23-13)10-3-5-11(16)6-4-10/h3-8H,2,9H2,1H3,(H,17,19,22)
• InChI Key: RRUHQDNDIWVEBR-UHFFFAOYSA-N
• Canonical SMILES: CCCN1N=C(N=N1)NC(=O)C2=CC=C(O2)C3=CC=C(C=C3)Cl
• Molecular Formula: C15H14ClN5O2
• Molecular Weight: 331.76 g/mol

Description

5-(4-chlorophenyl)-N-(2-propyl-2H-tetrazol-5-yl)-2-furamide is a compound that has gained significant interest in the scientific community due to its potential therapeutic applications. It is a furan derivative that exhibits potent bioactivity and has been shown to have potential as an anti-inflammatory and analgesic agent. In

Mechanism of Action

The mechanism of action of 5-(4-chlorophenyl)-N-(2-propyl-2H-tetrazol-5-yl)-2-furamide is not fully understood. However, it has been suggested that this compound may exert its anti-inflammatory and analgesic effects through the inhibition of pro-inflammatory cytokines and the activation of the adenosine A1 receptor. Additionally, it has been suggested that this compound may exert its anticonvulsant effects through the modulation of voltage-gated sodium channels.
Biochemical and Physiological Effects:
Several studies have investigated the biochemical and physiological effects of 5-(4-chlorophenyl)-N-(2-propyl-2H-tetrazol-5-yl)-2-furamide. It has been shown to reduce the levels of pro-inflammatory cytokines in animal models of inflammation and to reduce pain behaviors in animal models of pain. Additionally, it has been shown to reduce seizure activity in animal models of epilepsy. Furthermore, this compound has been found to have low toxicity and good pharmacokinetic properties, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(4-chlorophenyl)-N-(2-propyl-2H-tetrazol-5-yl)-2-furamide in lab experiments is its potent bioactivity. This compound has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects in animal models, making it a useful tool for investigating these conditions. Additionally, this compound has low toxicity and good pharmacokinetic properties, making it a safe and effective tool for use in lab experiments. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of 5-(4-chlorophenyl)-N-(2-propyl-2H-tetrazol-5-yl)-2-furamide. One potential direction is the investigation of its potential as a treatment for other conditions, such as anxiety and depression. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and to identify potential targets for its therapeutic effects. Furthermore, the development of more efficient synthesis methods and the optimization of the pharmacokinetic properties of this compound could lead to its further development as a therapeutic agent.

Synthesis Methods

The synthesis of 5-(4-chlorophenyl)-N-(2-propyl-2H-tetrazol-5-yl)-2-furamide involves the reaction of 5-(4-chlorophenyl)-2-furoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-propyl-1H-tetrazole-5-amine in the presence of triethylamine to yield the final product. The synthesis of this compound has been reported in several studies, and the yield and purity of the product have been optimized through various modifications to the reaction conditions.

Scientific Research Applications

5-(4-chlorophenyl)-N-(2-propyl-2H-tetrazol-5-yl)-2-furamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory and analgesic effects in animal models of inflammation and pain. Additionally, it has been investigated for its potential as a treatment for neuropathic pain, and it has been found to be effective in reducing pain behaviors in animal models of neuropathy. Furthermore, this compound has been studied for its potential as an anticonvulsant agent and has been shown to have anticonvulsant effects in animal models of epilepsy.